Cas no 570394-17-1 (4-Acetamidophenyl b-D-Glucuronic Acid Methyl Ester)

• Product Name: 4-Acetamidophenyl b-D-Glucuronic Acid Methyl Ester
• CAS No: 570394-17-1
• Molecular Formula: C₁₅H₁₉NO₈
• Molecular Weight: 341.31326
• MDL: MFCD03701109
• CID: 366764
• PubChem ID: 71312744

4-Acetamidophenyl b-D-Glucuronic Acid Methyl Ester Properties

Names and Identifiers

• 4-Acetamidophenyl β-D-Glucuronic Acid Methyl Ester
• 4-ACETAMIDOPHENYL B-D-GLUCOPYRANOSIDURONIC ACID, METHYL ESTER
• b-D-Glucopyranosiduronic acid,4-(acetylamino)phenyl, methyl ester
• methyl (2S,3S,4S,5R,6S)-6-(4-acetamidophenoxy)-3,4,5-trihydroxyoxane-2-carboxylate
• 4-(Acetylamino)phenyl
• 4-Acetamidophenyl
• 4-ACETAMIDOPHENYL B-D-GLUCURONIC ACID,METHYL ESTER
• 4-Acetamidophenyl b-D-glucuronide methyl ester
• Acetaminophen Glucuronide Methyl Ester
• A-D-Glucopyranosiduronic Acid Methyl Ester
• A-D-Glucuronic Acid Methyl Ester
• W-203151
• 4-Acetamidophenyl ?-D-Glucuronic Acid Methyl Ester
• 570394-17-1
• 4-Acetamidophenyl beta-D-Glucuronic Acid Methyl Ester
• 4-Acetamidophenyl b-D-glucopyranosiduronic acid,methyl ester

• MDL： MFCD03701109
• InChIKey： PBCDFJAIFOUUBQ-DKBOKBLXSA-N
• Inchi： InChI=1S/C15H19NO8/c1-7(17)16-8-3-5-9(6-4-8)23-15-12(20)10(18)11(19)13(24-15)14(21)22-2/h3-6,10-13,15,18-20H,1-2H3,(H,16,17)/t10-,11-,12+,13-,15+/m0/s1
• SMILES： CC(=O)NC1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)OC)O)O)O

Computed Properties

• Exact Mass: 341.11100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 341.11106656g/mol
• Heavy Atom Count: 24
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• LogP: -0.92260
• PSA: 134.55000
• Melting Point: 77°C dec.